Cas no 89878-38-6 (Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]-)
89878-38-6 structure
Product Name:Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]-
CAS No:89878-38-6
MF:C21H16O2
MW:300.350545883179
CID:586143
PubChem ID:13313458
Update Time:2025-04-19
Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]-
- 1-phenoxy-4-(3-phenylprop-2-ynoxy)benzene
- 89878-38-6
- SCHEMBL10833567
- 1-Phenoxy-4-[(3-phenylprop-2-yn-1-yl)oxy]benzene
- DTXSID40536398
-
- Inchi: 1S/C21H16O2/c1-3-8-18(9-4-1)10-7-17-22-19-13-15-21(16-14-19)23-20-11-5-2-6-12-20/h1-6,8-9,11-16H,17H2
- InChI Key: GQGZSBNQSICPDV-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC=CC=1
Computed Properties
- Exact Mass: 300.115029749g/mol
- Monoisotopic Mass: 300.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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